Cas no 2680882-13-5 (5-Hydroxy-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde)

• Product Name: 5-Hydroxy-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde
• CAS No: 2680882-13-5
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5653408
• PubChem ID: 165941127
• Update Time: 2025-10-29

5-Hydroxy-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde
• 2680882-13-5
• EN300-28271259
• 5-Hydroxy-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde

• Inchi： 1S/C10H11NO2/c12-6-8-2-1-7-5-11-4-3-9(7)10(8)13/h1-2,6,11,13H,3-5H2
• InChI Key： GRDXJWYKEMTUDS-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC2CNCCC=21

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.3Ų

Additional information on 5-Hydroxy-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde

5-Hydroxy-1,2,3,4-Tetrahydroisoquinoline-6-Carbaldehyde: A Comprehensive Overview

5-Hydroxy-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde (CAS No. 2680882-13-5) is a structurally unique compound belonging to the class of isoquinoline derivatives. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule features a hydroxyl group (-OH) at the 5-position and an aldehyde group (-CHO) at the 6-position of the tetrahydroisoquinoline ring system. This combination of functional groups imparts unique chemical properties that make it a valuable compound for research and development.

The synthesis of 5-hydroxy-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched samples of this compound, which is particularly important for its potential use in drug discovery.

One of the most promising applications of 5-hydroxy-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde lies in its role as a precursor in the synthesis of bioactive molecules. The compound's ability to undergo diverse transformations makes it a versatile building block in organic chemistry. For instance, its aldehyde group can be readily converted into other functional groups such as esters or amides through simple chemical reactions. This flexibility has led to its use in the construction of complex natural product analogs and synthetic libraries.

Recent studies have highlighted the potential of 5-hydroxy-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers has been exploited in catalytic processes such as cross-coupling reactions and enantioselective reductions. These findings underscore its importance in modern catalysis and green chemistry.

In terms of biological activity, 5-hydroxy-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde has shown promising results in preliminary assays targeting various enzymes and receptors. For example, studies have demonstrated its ability to modulate the activity of certain kinases and G-protein coupled receptors (GPCRs). These observations suggest that it may serve as a lead compound for the development of novel therapeutic agents.

The structural versatility of 5-hydroxy-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde also makes it an attractive candidate for materials science applications. Its conjugated π-system and functional groups allow for potential use in the development of optoelectronic materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has focused on understanding its electronic properties and how they can be tailored for specific applications.

From a synthetic perspective, researchers have developed innovative strategies to enhance the efficiency and sustainability of 5-hydroxy-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde production. For instance, biocatalytic approaches using engineered enzymes have been explored as an alternative to traditional chemical synthesis methods. These approaches not only improve yield but also reduce environmental impact by minimizing waste generation.

The safety profile of 5-hydroxy-1,2,3,tetrahydroisoquinoline-6-carbaldehyde is another critical aspect that has been thoroughly investigated. Studies indicate that it exhibits low toxicity under standard experimental conditions; however further research is required to fully understand its long-term effects on human health and the environment.

In conclusion,5-hydroxy-1,tetrahydroisoquinoline carbaldehyde represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure combined with cutting-edge research findings positions it as a key compound for future innovations in chemistry and related fields.